Cas no 791090-26-1 (3',4',5,5',6,7-Hexahydroxyisoflavone; 3',5,7-Tri-Me ether)

• Product Name: 3',4',5,5',6,7-Hexahydroxyisoflavone; 3',5,7-Tri-Me ether
• CAS No: 791090-26-1
• MF: C₁₈H₁₆O₈
• MW: 360.314846038818
• CID: 6687006
• Update Time: 2024-03-02

3',4',5,5',6,7-Hexahydroxyisoflavone; 3',5,7-Tri-Me ether Chemical and Physical Properties

Names and Identifiers

• 3',4',5,5',6,7-Hexahydroxyisoflavone; 3',5,7-Tri-Me ether

• Inchi： 1S/C18H16O8/c1-23-12-5-8(4-10(19)16(12)21)9-7-26-11-6-13(24-2)17(22)18(25-3)14(11)15(9)20/h4-7,19,21-22H,1-3H3
• InChI Key： LBJJUSWXTOCAPX-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(O)C=C(C2C(=O)C3C(=CC(=C(C=3OC)O)OC)OC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• XLogP3: 1.924

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylisoflavones